Cas no 181016-77-3 (2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol)

• Product Name: 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol
• CAS No: 181016-77-3
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 6297265
• PubChem ID: 11737433
• Update Time: 2025-05-21

2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2,3-dimethoxyphenyl)propan-2-ol
• EN300-1925850
• 181016-77-3
• 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol

• Inchi： 1S/C11H15BrO3/c1-11(2,13)8-5-7(12)6-9(14-3)10(8)15-4/h5-6,13H,1-4H3
• InChI Key： QWJKFWUCMDUCQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C)(C)O)OC)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol

Comprehensive Guide to 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol (CAS 181016-77-3): Properties, Applications, and Market Insights

2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol (CAS 181016-77-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated dimethoxy derivative belongs to the family of aromatic alcohols, featuring a unique molecular structure that makes it valuable for various synthetic applications. With the increasing demand for halogenated aromatic compounds in drug discovery, this chemical has become a subject of interest for researchers exploring novel therapeutic agents and intermediate synthesis.

The compound's molecular formula C₁₁H₁₅BrO₃ reveals its distinct chemical composition, combining bromine substitution with methoxy functional groups. This combination creates interesting electronic properties that influence its reactivity patterns and potential biological activity. Recent studies in medicinal chemistry have highlighted the importance of such brominated phenyl derivatives as building blocks for more complex molecules, particularly in the development of central nervous system (CNS) targeting drugs and selective enzyme inhibitors.

From a synthetic chemistry perspective, 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol serves as a versatile intermediate. Its tertiary alcohol functionality allows for various transformations, while the bromine atom at the 5-position offers opportunities for further functionalization through cross-coupling reactions. These characteristics make it particularly valuable in palladium-catalyzed reactions, which are fundamental to modern pharmaceutical synthesis. The growing interest in sustainable chemistry has also led researchers to explore greener methods for utilizing such intermediates in atom-efficient synthesis.

The pharmaceutical applications of CAS 181016-77-3 are particularly noteworthy. Current research trends indicate its potential use in developing neuroprotective agents and psychoactive compounds, aligning with the increasing focus on mental health therapeutics. The compound's structural features resemble those found in several dopamine receptor modulators, making it a candidate for further investigation in neurological disorder treatments. These applications correspond with rising global health concerns about neurodegenerative diseases and mood disorders, which have seen increased research funding and public attention.

In the broader chemical market, 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol represents part of the growing segment of fine chemicals and pharmaceutical intermediates. Market analysis shows steady demand for such specialized compounds, driven by the expansion of contract research organizations and drug discovery services. The compound's availability from specialized chemical suppliers has improved in recent years, reflecting the pharmaceutical industry's need for diverse building blocks in combinatorial chemistry approaches.

Quality control aspects of 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol are crucial for its research applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These quality assurance measures are particularly important given the compound's use in high-throughput screening and lead optimization processes, where consistent performance is essential for reliable research outcomes.

From a regulatory standpoint, proper handling and storage of CAS 181016-77-3 follow standard laboratory safety protocols. While not classified as highly hazardous, appropriate precautions should be taken when working with this compound, including the use of personal protective equipment and proper ventilation systems. These safety considerations align with the broader industry movement toward responsible chemical management and green laboratory practices.

The future outlook for 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol appears promising, particularly in light of emerging trends in precision medicine and targeted drug delivery. Its structural features position it well for incorporation into drug conjugates and prodrug systems, areas that are receiving increased research attention. Additionally, the compound's potential utility in chemical biology studies and probe development makes it relevant to cutting-edge biomedical research initiatives.

For researchers and procurement specialists seeking high-quality 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol, it's essential to partner with reputable suppliers who can provide comprehensive certificates of analysis and reliable technical support. The compound's growing importance in drug discovery pipelines underscores the value of establishing stable supply chains for this and related specialty chemicals.

In conclusion, 2-(5-Bromo-2,3-dimethoxyphenyl)propan-2-ol (CAS 181016-77-3) represents an important chemical entity with diverse applications in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable tool for medicinal chemists exploring new therapeutic possibilities. As the demand for innovative drug candidates continues to grow, compounds like this will likely play an increasingly significant role in advancing pharmaceutical innovation and addressing unmet medical needs.